Cas no 1803959-41-2 (3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1803959-41-2
• MF: C₇HF₆IN₂O₃
• MW: 401.989334821701
• CID: 4836536
• Update Time: 2025-05-25

3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7HF6IN2O3/c8-6(9,10)5-4(14)2(16(17)18)1-3(15-5)19-7(11,12)13/h1H
• InChI Key： YLJXXSMDDBXCGY-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(N=C1C(F)(F)F)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 3.8
• Topological Polar Surface Area: 67.9

Additional information on 3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1803959-41-2)

The compound 3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1803959-41-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, exhibits promising potential as a building block for the development of novel bioactive molecules. Recent studies have focused on its synthesis, reactivity, and applications in medicinal chemistry, particularly in the design of enzyme inhibitors and agrochemicals.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, highlighting its efficiency as an intermediate in the preparation of pyridine-based pharmaceuticals. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the iodo-substituent, enabling the introduction of diverse pharmacophores. This approach has opened new avenues for the development of targeted therapies, particularly in oncology and infectious diseases.

In addition to its pharmaceutical applications, this compound has shown remarkable utility in agrochemical research. A recent report in Pest Management Science demonstrated its efficacy as a precursor for the synthesis of next-generation pesticides. The electron-withdrawing nitro and trifluoromethyl groups enhance the compound's reactivity, making it an ideal candidate for the development of herbicides and insecticides with improved selectivity and environmental safety profiles.

Further investigations into the mechanistic aspects of 3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine have revealed its potential as a protease inhibitor. Molecular docking studies, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, suggest that the compound can effectively bind to the active sites of certain viral proteases, inhibiting their function. This finding underscores its relevance in the ongoing search for antiviral agents, particularly against emerging pathogens.

The stability and bioavailability of 3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine have also been subjects of recent research. Advanced computational modeling and in vitro assays have provided insights into its metabolic pathways and potential toxicity, which are critical for its further development as a drug candidate. These studies emphasize the need for structural optimization to enhance its pharmacokinetic properties while maintaining its bioactive potential.

In conclusion, 3-Iodo-4-nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1803959-41-2) represents a versatile and highly functionalized pyridine derivative with broad applications in medicinal and agrochemical research. Ongoing studies continue to explore its full potential, paving the way for innovative therapeutic and agricultural solutions. Future research directions may include the development of derivatives with improved efficacy and safety profiles, as well as large-scale synthesis methods to facilitate industrial applications.